Cas no 14544-45-7 (4-Nitro-2H-1,2,3-triazole)

4-Nitro-2H-1,2,3-triazole is a heterocyclic compound featuring a nitro group attached to a 1,2,3-triazole ring. This structure imparts high reactivity, making it valuable in energetic materials and pharmaceutical synthesis. Its nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the triazole ring contributes to stability and versatility in chemical transformations. The compound is particularly useful in the development of high-energy-density materials due to its favorable thermal and oxidative stability. Additionally, it serves as a key intermediate in medicinal chemistry for designing bioactive molecules. Its well-defined synthesis and purity make it a reliable choice for research and industrial applications requiring precise chemical functionality.

4-Nitro-2H-1,2,3-triazole structure

Product Name:4-Nitro-2H-1,2,3-triazole

CAS No:14544-45-7

MF:C₂H₂N₄O₂

MW:114.062879085541

MDL:MFCD11502061

CID:230959

PubChem ID:278150

Update Time:2025-06-07

4-Nitro-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-triazole,5-nitro-
- 4-nitro-2H-triazole
- 1H-Benzotriazole, 4-methyl-
- 4(5)-methylbenzotriazole
- 4(5)-nitro-1,2,3-triaziole
- 4(5)-nitro-1,2,3-triazole
- 4-methyl-1H-1,2,3-benzotriazole
- 4-Methyl-1H-benzo[d][1,2,3]
- 4-Methyl-1H-benzotriazol
- 4-Methyl-1H-benzotriazole
- 4-methylbenzotriazole
- 4-nitro-1,2,3-triazole
- 4-nitro-1H-[1,2,3]triazole
- 4-nitro-1H-triazole
- 4-nitro-2H-1,2,3-triazole
- 4-tolyltriazole
- AG-E-97583
- DSSTox_CID_6171
- DSSTox_GSID_26171
- nitrotriazole
- Tolytriazole
- 4-Nitro-1H-1,2,3-triazole
- Nitro-1,2,3-triazole
- 2H-1,2,3-Triazole,4-nitro-
- 5-Nitro-1,2,3-triazole
- 5-nitro-1h-1,2,3-triazole
- YXFWFUSVDJIVIV-UHFFFAOYSA-N
- 2H-1,2,3-Triazole, 4-nitro-
- 2H-1,2,3-Triazole,4-nitro-(9CI)
- C2H2N4O2
- NSC127452
- PubChem17191
- v-Triazole, 4-nitro-
- 4-Nitro,1,2,3-triazole
- 4-nitro-2H-[1,2,3]triazole
- 4-Ni
- AKOS004910298
- W-200565
- Z2687203948
- 84406-63-3
- AS-31196
- SCHEMBL247
- EN300-96505
- AC-7687
- ZB1767
- FT-0646592
- MFCD11502061
- 14544-45-7
- NSC-127452
- 4-Nitro-1 pound not2 pound not3-triazole
- P20596
- 1H-1,2,3-Triazole, 4-nitro-
- AKOS025395118
- 2H-[1,2,3]Triazole, 4-nitro-
- CS-0045312
- 4-nitro-2H-1,2,3-triazole;4-Nitro-1,2,3-triazole
- A903869
- DTXSID80932592
- A841461
- AKOS004910184
- MFCD00730971
- 4-Nitro-2H-1,2,3-triazole #
- 1H-1,2,3-Triazole, 5-nitro-
- AMY27461
- SY020363
- 4-Nitro-2H-1,2,3-triazole; 4-Nitro-1,2,3-triazole
- DB-000524
- STL442420
- 4-Nitro-2H-1,2,3-triazole
- MDL： MFCD11502061
- Inchi： 1S/C2H2N4O2/c7-6(8)2-1-3-5-4-2/h1H,(H,3,4,5)
- InChI Key： YXFWFUSVDJIVIV-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNN=1)=O

Computed Properties

Exact Mass: 114.01786
Monoisotopic Mass: 114.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 98.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.4
XLogP3: -0.2

Experimental Properties

Density: 1.727
Melting Point: 161-162 ºC
Boiling Point: 356 ºC
Flash Point: 169 ºC
Refractive Index: 1.627
PSA: 84.71
LogP: 0.23610

4-Nitro-2H-1,2,3-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM303452-100mg	5-nitro-1H-1,2,3-triazole	14544-45-7	95%+	100mg	$90	2022-09-02
Chemenu	CM303452-250mg	5-nitro-1H-1,2,3-triazole	14544-45-7	95%+	250mg	$140	2022-09-02
Chemenu	CM303452-1g	5-nitro-1H-1,2,3-triazole	14544-45-7	95%+	1g	$280	2022-09-02
Chemenu	CM303452-5g	5-nitro-1H-1,2,3-triazole	14544-45-7	95%+	5g	$243	2023-03-05
Apollo Scientific	OR950052-1g	5-Nitro-1H-1,2,3-triazole	14544-45-7	97%	1g	£73.00	2025-02-21
Apollo Scientific	OR950052-5g	5-Nitro-1H-1,2,3-triazole	14544-45-7	97%	5g	£214.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H49520-10g	5-Nitro-1H-1,2,3-triazole	14544-45-7	98%	10g	¥15000.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H49520-1g	5-Nitro-1H-1,2,3-triazole	14544-45-7	98%	1g	¥130.0	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1115952-100mg	5-Nitro-1H-1,2,3-triazole	14544-45-7	98%	100mg	￥79	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1115952-250mg	5-Nitro-1H-1,2,3-triazole	14544-45-7	98%	250mg	￥182	2023-04-15

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4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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